Cas no 1005306-19-3 (N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1005306-19-3
• MF: C₂₅H₂₂FN₃O₂
• MW: 415.459489345551
• CID: 5470942
• Update Time: 2025-07-14

N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-ethyl-1-[(2-fluorophenyl)methyl]-1,2-dihydro-2-oxo-N-(phenylmethyl)-
• N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C25H22FN3O2/c1-2-28(16-18-9-4-3-5-10-18)24(30)21-15-19-12-8-14-27-23(19)29(25(21)31)17-20-11-6-7-13-22(20)26/h3-15H,2,16-17H2,1H3
• InChI Key： DIPYLGHIWUUQDM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2C(=CC=CN=2)C=C(C(N(CC)CC2=CC=CC=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

N-Benzyl-N-Ethyl-1-[(2-Fluorophenyl)Methyl]-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide: A Comprehensive Overview

The compound N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1005306-19-3) is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and structural versatility. The molecule incorporates several functional groups, including a carboxamide group, a benzyl substituent, and a fluoro-substituted phenyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery due to their ability to modulate key biological targets such as kinases, proteases, and G-protein coupled receptors (GPCRs). The naphthyridine ring system in this compound provides a rigid framework that facilitates interactions with these targets. Additionally, the presence of a fluorophenyl group enhances the compound's lipophilicity and bioavailability, which are critical factors for drug efficacy.

The synthesis of N-benzyl-N-ethyl derivatives has been extensively explored in recent years. Researchers have developed efficient methodologies to construct such compounds using multi-component reactions and catalytic processes. These methods not only improve the yield but also ensure the scalability of production, which is essential for preclinical and clinical studies. The benzyl group in this compound contributes to its stability and solubility properties, making it suitable for various formulation strategies.

One of the most exciting aspects of this compound is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Furthermore, its ability to modulate other inflammatory mediators such as nitric oxide (NO) and tumor necrosis factor-alpha (TNF-alpha) suggests its utility in treating chronic inflammatory diseases like arthritis and neuroinflammation.

In addition to its anti-inflammatory properties, this compound has shown promise in cancer therapy. It has been found to induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and modulating pro-apoptotic proteins such as Bax and Bak. The carboxamide group plays a crucial role in these interactions by facilitating hydrogen bonding with key residues on target proteins.

The integration of fluorinated aromatic rings into drug molecules has become a focal point in medicinal chemistry due to their unique electronic properties and metabolic stability. The 2-fluorophenyl group in this compound not only enhances its pharmacokinetic profile but also confers selectivity towards specific biological targets. This selectivity is critical for minimizing off-target effects and improving the safety profile of the drug candidate.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational flexibility. For instance, HRMS confirmed the molecular formula as C₂₄H₂₄FN₃O₃, while NMR spectroscopy revealed key information about the stereochemistry and dynamic behavior of the molecule.

The development of naphthyridine-based drugs has also benefited from computational modeling tools such as molecular docking and machine learning algorithms. These tools enable researchers to predict binding affinities, optimize lead compounds, and design more effective drug candidates. For example, molecular docking studies have identified critical residues on target proteins that interact with this compound's functional groups, guiding further optimization efforts.

In conclusion, N-benzyl-N-ethyl-1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide represents a cutting-edge advancement in medicinal chemistry with broad therapeutic applications. Its unique structure combines multiple functional groups that contribute to its biological activity, pharmacokinetic profile, and safety characteristics. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in inflammation management and oncology.